4-(5-butyl-1,2,4-oxadiazol-3-yl)pyridine

• IUPAC Name: 5-butyl-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C11H13N3O/c1-2-3-4-10-13-11(14-15-10)9-5-7-12-8-6-9/h5-8H,2-4H2,1H3
• InChI Key: TYGGQUYYHUBSSV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC(=NO1)C2=CC=NC=C2
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

4-(5-butyl-1,2,4-oxadiazol-3-yl)pyridine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is also known as P4B and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-(5-butyl-1,2,4-oxadiazol-3-yl)pyridine is not fully understood. However, studies have shown that P4B can act as a hole-transporting material in OLEDs by facilitating the movement of positive charges through the device. P4B has also been shown to exhibit good electron mobility, making it a promising material for use in OFETs.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, studies have shown that P4B is non-toxic and does not exhibit any significant cytotoxicity. This makes it a promising material for use in biomedical applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(5-butyl-1,2,4-oxadiazol-3-yl)pyridine in lab experiments is its high purity and stability. P4B is also readily available, making it easy to obtain for research purposes. However, one limitation is that P4B is not soluble in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several potential future directions for the use of 4-(5-butyl-1,2,4-oxadiazol-3-yl)pyridine in scientific research. One area of interest is in the development of new organic electronic devices, such as OFETs and organic solar cells. Another potential application is in the development of biosensors and other biomedical devices. Additionally, further research is needed to fully understand the mechanism of action of P4B and its potential applications in other areas of scientific research.
Conclusion:
In conclusion, this compound is a promising compound that has gained significant attention in scientific research. Its unique properties and potential applications in organic electronics and biomedical devices make it a valuable material for further study. While there are still limitations to its use in lab experiments, the future directions for the use of P4B are promising and warrant further investigation.

Synthesis Methods

The synthesis of 4-(5-butyl-1,2,4-oxadiazol-3-yl)pyridine has been achieved using various methods. One of the most commonly used methods is the reaction of 4-bromo-2-chloropyridine with 5-butyl-1,2,4-oxadiazole in the presence of a palladium catalyst. Another method involves the reaction of 4-chloro-2-nitropyridine with 5-butyl-1,2,4-oxadiazole in the presence of a reducing agent. These methods have been optimized to produce high yields of P4B with high purity.

Scientific Research Applications

4-(5-butyl-1,2,4-oxadiazol-3-yl)pyridine has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is in the field of organic electronics, where P4B has been used as a hole-transporting material in organic light-emitting diodes (OLEDs). P4B has also been studied for its potential use in the development of organic field-effect transistors (OFETs) and organic solar cells.